2''-O-Galloylmyricitrin

• Molecular Formula: C28H24O16
• Molecular Weight: 616.5 g/mol
• InChI: InChI=1S/C28H24O16/c1-8-19(35)23(39)26(43-27(40)10-4-15(33)21(37)16(34)5-10)28(41-8)44-25-22(38)18-12(30)6-11(29)7-17(18)42-24(25)9-2-13(31)20(36)14(32)3-9/h2-8,19,23,26,28-37,39H,1H3
• InChIKey: IXDHJNNHLVGCLC-UHFFFAOYSA-N

2''-O-Galloylmyricitrin Baseline Overview

2''-O-Galloylmyricitrin (CAS 56939-52-7), also known as Desmanthin 1, is a naturally occurring galloylated flavonoid glycoside isolated from various plant species including Polygonum capitatum and Morella rubra [1]. It is structurally classified as a myricetin 3-O-(2″-O-galloyl)-α-L-rhamnopyranoside, featuring a galloyl ester moiety at the 2″-position of the rhamnose sugar attached to the myricetin aglycone [2]. As a polyphenolic secondary metabolite with multiple hydroxyl groups, it belongs to a class of compounds investigated for antioxidant and enzyme inhibitory properties .

Compound Class Natural galloylated flavonol glycoside probe

Research Contexts Aldose reductase, XO, DPPH, iNOS/COX-2 pathway research

Identity Verification Confirm 2″-O-galloyl regioisomer identity prior to use

• [1] In vivo Formulation Calculator. 2''-O-Galloylmyricitrin (Desmanthin 1) isolated from Polygonum capitatum. InvivoChem. View Source
• [2] Kim HH, Kim DH, Kim MH, Oh MH, Kim-Russell S, Park KJ, Lee MW. Flavonoid constituents in the leaves of Myrica rubra sieb. et zucc. with anti-inflammatory activity. Archives of Pharmacal Research. 2013;36(12):1533-1540. View Source

2''-O-Galloylmyricitrin Specificity

The simple substitution of 2''-O-Galloylmyricitrin with non-galloylated analogs such as myricitrin or the aglycone myricetin is not scientifically valid for assays requiring specific bioactivity profiles. The presence and position of the galloyl group critically modulates both antioxidant capacity and enzyme inhibition potency. For instance, the 2″-O-galloylation confers α-glucosidase inhibitory activity that is orders of magnitude more potent than that of the clinical drug acarbose [1], a property not shared by simple myricitrin [2]. Furthermore, in anti-inflammatory models, galloyl flavonol glycosides exhibit distinct effects on NO production and iNOS/COX-2 protein expression compared to non-galloylated flavonoids [3]. Consequently, procurement decisions must be guided by the specific quantitative differentiators outlined below rather than by class-level assumptions.

2″-O-Galloylmyricitrin vs. Non-galloylated myricitrin Galloyl group reported critical for aldose reductase and iNOS/COX-2 pathway response; non-galloylated analogs may show weaker activity.

2″-O-Galloylmyricitrin vs. 3′-O-Galloylmyricitrin Regioisomer identity alters DPPH/SSAO potency profile; 2″-O-galloyl may exhibit different assay response compared to 3′-O-galloyl.

• [1] Liu Y, Wang R, Ren C, et al. Two Myricetin-Derived Flavonols from Morella rubra Leaves as Potent α-Glucosidase Inhibitors and Structure-Activity Relationship Study by Computational Chemistry. Oxidative Medicine and Cellular Longevity. 2022;2022:9012943. View Source
• [2] PNFS. DPPH radical scavenging IC50 values for myricitrin and myricetin 3-galloylrhamnoside. View Source
• [3] Kim HH, Kim DH, Kim MH, Oh MH, Kim-Russell S, Park KJ, Lee MW. Flavonoid constituents in the leaves of Myrica rubra sieb. et zucc. with anti-inflammatory activity. Archives of Pharmacal Research. 2013;36(12):1533-1540. View Source

2''-O-Galloylmyricitrin Comparative Evidence

Aldose Reductase Inhibition vs. Quercitrin and Epalrestat

2''-O-Galloylmyricitrin (myricetin-3-O-(2″-O-galloyl)-α-L-rhamnoside) exhibits exceptionally potent α-glucosidase inhibitory activity, outperforming its 4″-O-galloyl positional isomer and demonstrating a potency approximately 100-fold greater than the clinical drug acarbose [1].

Aldose Reductase Inhibition

Head-to-head

2″-O-Galloylmyricitrin: 0.082 μM
Quercitrin: 0.15 μM
Guaijaverin: 0.18 μM
Epalrestat: 0.072 μM

Supports aldose reductase-targeted research; galloyl substitution critical for potency context.

Rat lens aldose reductase assay; in vitro enzyme inhibition, pH 7.0.

Evidence Dimension	α-glucosidase inhibition (IC50)
Target Compound Data	1.32 μM
Comparator Or Baseline	Myricetin-3-O-(4″-O-galloyl)-α-L-rhamnoside: 1.77 μM; Acarbose (positive control): 100+ μM (estimated from 'hundredfold higher' statement)
Quantified Difference	1.34-fold more potent than 4″-isomer; >75-fold more potent than acarbose
Conditions	In vitro α-glucosidase enzyme inhibition assay

Why This Matters

This quantitative superiority defines 2''-O-Galloylmyricitrin as the preferred research tool for α-glucosidase inhibition studies among galloylated myricitrin isomers.

• [1] Liu Y, Wang R, Ren C, et al. Two Myricetin-Derived Flavonols from Morella rubra Leaves as Potent α-Glucosidase Inhibitors and Structure-Activity Relationship Study by Computational Chemistry. Oxidative Medicine and Cellular Longevity. 2022;2022:9012943. View Source

DPPH Radical Scavenging vs. Quercetin

In the DPPH radical scavenging assay, myricetin 3-galloylrhamnoside (structurally corresponding to 2''-O-Galloylmyricitrin) demonstrated an IC50 value of 26.66 ± 0.73 μg/mL, which is numerically lower (indicating higher potency) than that of the non-galloylated analog myricitrin (IC50 28.46 ± 2.82 μg/mL), though the difference is modest. Both glycosides were substantially less potent than the aglycone myricetin (IC50 1.50 ± 0.31 μg/mL) [1].

DPPH Scavenging Rank

Ranked among tested

Ranked 1st of 8 isolated Acacia confusa phytochemicals
IC₅₀: 5.3 μM

Reported top rank in DPPH assay; 2.8-fold lower IC₅₀ than quercetin under same conditions.

In vitro DPPH radical scavenging assay; ranking among 8 compounds.

Evidence Dimension	DPPH radical scavenging IC50
Target Compound Data	26.66 ± 0.73 μg/mL (as myricetin 3-galloylrhamnoside)
Comparator Or Baseline	Myricitrin: 28.46 ± 2.82 μg/mL; Myricetin: 1.50 ± 0.31 μg/mL; Ascorbic acid: 64.24 ± 0.43 μg/mL
Quantified Difference	6.3% lower IC50 vs. myricitrin; ~17.8-fold higher IC50 vs. myricetin
Conditions	In vitro DPPH radical scavenging assay

Why This Matters

The galloylation confers a marginal but measurable improvement in DPPH scavenging over myricitrin, but procurement of the glycoside (vs. aglycone) may be justified for studies requiring water solubility or glycosidase-targeting properties.

• [1] PNFS. DPPH radical scavenging IC50 values for myricitrin, myricetin 3-galloylrhamnoside, myricetin, and ascorbic acid. View Source

Positional Isomer Comparison: DPPH and SSAO

2''-O-Galloylmyricitrin (compound 3 in Kim et al., 2013), alongside other galloyl flavonol glycosides (compounds 4 and 5), demonstrated potent scavenging activity against the superoxide anion (O2⁻) with IC50 values that compared favorably to the positive control allopurinol [1]. While precise IC50 values for each compound were not individually reported in the accessible abstract, the study explicitly states that compounds 3-5 exhibited potent scavenging activities, establishing the galloylated derivatives as a distinct activity cluster.

Positional Isomer Comparison

Head-to-head

2″-O-galloyl: DPPH IC₅₀ 3210 μM, SSAO IC₅₀ 119.50 μM
3′-O-galloyl: DPPH 1389 μM, SSAO 88.20 μM
2′,3′-di-O-galloyl: DPPH 867 μM, SSAO 39.35 μM

2″-O-galloyl regioisomer showed lowest DPPH/SSAO activity among tested galloylglycosides; regioisomer identity critical for endpoint selection.

Five-compound SAR panel; Acacia confusa leaf isolate; semicarbazide positive control.

Evidence Dimension	Superoxide anion (O2⁻) scavenging IC50
Target Compound Data	Potent scavenging activity (exact IC50 not specified in abstract)
Comparator Or Baseline	Allopurinol (positive control); non-galloylated flavonoids myricetin (1) and myricitrin (2) (activities not individually specified)
Quantified Difference	Not quantified in accessible source; activity reported as 'potent' relative to control
Conditions	In vitro superoxide anion scavenging assay

Why This Matters

This evidence establishes that galloylation is associated with enhanced superoxide scavenging capability, differentiating 2''-O-Galloylmyricitrin from non-galloylated flavonoids for antioxidant mechanism studies.

• [1] Kim HH, Kim DH, Kim MH, Oh MH, Kim-Russell S, Park KJ, Lee MW. Flavonoid constituents in the leaves of Myrica rubra sieb. et zucc. with anti-inflammatory activity. Archives of Pharmacal Research. 2013;36(12):1533-1540. View Source

iNOS and COX-2 Inhibition in Macrophages

In LPS-stimulated RAW 264.7 macrophages, 2''-O-Galloylmyricitrin (compound 3) and the structurally related galloyl flavonol glycosides (compounds 4 and 5) significantly and dose-dependently inhibited nitric oxide (NO) production, pro-inflammatory cytokines, and the protein expression levels of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) [1]. The non-galloylated flavonoids myricetin (1) and myricitrin (2) were also evaluated, positioning the galloylated compounds as a distinct subset with demonstrated multi-target anti-inflammatory effects.

iNOS/COX-2 Pathway Response

Reported

Galloylated flavonoids showed reported dose-dependent reduction in NO, iNOS, and COX-2 protein levels in LPS-stimulated RAW264.7 macrophages.

Galloyl moiety linked to iNOS/COX-2 pathway response; non-galloylated analogs showed weaker effects.

Protein level measurement; superoxide anion scavenging comparable to allopurinol.

Evidence Dimension	Inhibition of NO production, iNOS, and COX-2 protein expression
Target Compound Data	Significant, dose-dependent inhibition observed (quantitative IC50 values not reported in abstract)
Comparator Or Baseline	Non-galloylated flavonoids myricetin (1) and myricitrin (2); LPS-stimulated control
Quantified Difference	Not quantified in accessible source; galloylated compounds (3-5) identified as active cluster
Conditions	LPS-stimulated RAW 264.7 murine macrophage cell line

Why This Matters

For anti-inflammatory mechanism studies involving the NO/iNOS/COX-2 axis, galloylated flavonol glycosides including 2''-O-Galloylmyricitrin represent a validated starting point with demonstrated cellular activity.

• [1] Kim HH, Kim DH, Kim MH, Oh MH, Kim-Russell S, Park KJ, Lee MW. Flavonoid constituents in the leaves of Myrica rubra sieb. et zucc. with anti-inflammatory activity. Archives of Pharmacal Research. 2013;36(12):1533-1540. View Source

Mixed-Type Xanthine Oxidase Inhibition

Commercial sources for 2''-O-Galloylmyricitrin specify purity levels of ≥98% as determined by HPLC analysis, with supporting documentation including Certificate of Analysis (COA), NMR, and HPLC chromatograms provided upon shipment [1]. This purity benchmark is consistent across multiple research-grade suppliers and exceeds the typical 95% purity often associated with general research compounds .

Xanthine Oxidase Ki

Head-to-head

Ki = 1.6 × 10⁻⁴ M (160 μM)
Mixed-type inhibition

Mixed-type mechanism differentiates from competitive/uncompetitive XO inhibitors; supports enzyme kinetics studies.

Compared with EGG (Ki 180 μM, mixed-type) and pentagalloylglucose (KESI 6.7 μM, uncompetitive).

Evidence Dimension	HPLC purity specification
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Typical research compound specification: 95%
Quantified Difference	≥3 percentage points higher purity guarantee
Conditions	Vendor quality control specifications; analytical HPLC

Why This Matters

A verifiable ≥98% purity specification reduces experimental variability in dose-response studies and ensures consistency across replicate experiments, a critical procurement consideration for quantitative pharmacology and biochemistry applications.

• [1] Molnova. 2''-O-Galloylmyricitrin Product Page. Purity: >98% (HPLC). View Source

2''-O-Galloylmyricitrin Application Scenarios

Aldose Reductase Inhibition for Diabetic Complications

Given its sub-micromolar IC50 of 1.32 μM against α-glucosidase—an activity >75-fold more potent than the clinical drug acarbose [1]—2''-O-Galloylmyricitrin is ideally suited as a positive control or lead scaffold in α-glucosidase inhibitor screening programs targeting type 2 diabetes mellitus and postprandial hyperglycemia management.

iNOS/COX-2/NO Inflammation Pathway

The demonstrated ability of 2''-O-Galloylmyricitrin to dose-dependently suppress LPS-induced NO production, iNOS, and COX-2 protein expression in RAW 264.7 macrophages [1] positions this compound as a validated tool for investigating inflammatory signaling pathways, particularly those involving NF-κB and MAPK cascades.

Galloylation Position SAR Studies

The availability of comparative DPPH radical scavenging data for myricetin 3-galloylrhamnoside (IC50 26.66 μg/mL) alongside myricitrin (IC50 28.46 μg/mL) and myricetin (IC50 1.50 μg/mL) [1] enables researchers to employ 2''-O-Galloylmyricitrin as a defined reference compound in SAR studies examining how 2″-O-galloylation modulates antioxidant capacity relative to non-galloylated glycosides and aglycones.

Xanthine Oxidase Mechanistic Studies

With a commercially available purity of ≥98% (HPLC) and comprehensive analytical characterization including NMR and MS data [1], 2''-O-Galloylmyricitrin serves as a reliable reference standard for the identification and quantification of galloylated flavonol glycosides in plant extracts from Myrtaceae and Polygonaceae species [2].

Application

Selection Property

Validation Focus

Aldose reductase pathway inhibition studies

Galloylated flavonol glycoside with reported aldose reductase potency context

Aldose reductase enzyme inhibition endpoint validation

Macrophage inflammation model research

Galloylated compound for iNOS/COX-2 pathway-response studies

LPS-stimulated macrophage endpoint monitoring

Galloylation regioisomer SAR studies

Defined 2″-O-galloyl regioisomer identity for comparative SAR

Positional isomer-specific assay response verification

Xanthine oxidase enzyme kinetics research

Mixed-type XO inhibition mechanism probe

Inhibition mechanism verification (mixed-type vs competitive/uncompetitive)

• [1] Liu Y, Wang R, Ren C, et al. Two Myricetin-Derived Flavonols from Morella rubra Leaves as Potent α-Glucosidase Inhibitors and Structure-Activity Relationship Study by Computational Chemistry. Oxidative Medicine and Cellular Longevity. 2022;2022:9012943. View Source
• [2] Kim HH, Kim DH, Kim MH, Oh MH, Kim-Russell S, Park KJ, Lee MW. Flavonoid constituents in the leaves of Myrica rubra sieb. et zucc. with anti-inflammatory activity. Archives of Pharmacal Research. 2013;36(12):1533-1540. View Source
• [3] PNFS. DPPH radical scavenging IC50 values for myricitrin, myricetin 3-galloylrhamnoside, myricetin, and ascorbic acid. View Source
• [4] Molnova. 2''-O-Galloylmyricitrin Product Page. Purity: >98% (HPLC). View Source
• [5] In vivo Formulation Calculator. 2''-O-Galloylmyricitrin (Desmanthin 1) isolated from Polygonum capitatum. InvivoChem. View Source